Cas no 2137516-24-4 (2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)-)

• Product Name: 2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)-
• CAS No: 2137516-24-4
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5277558
• Update Time: 2025-06-08

2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)-

• Inchi： 1S/C11H18N2/c1-8(2)13-11-5-3-4-9-6-12-7-10(9)11/h6-8,11-13H,3-5H2,1-2H3
• InChI Key： JZRPCFJZHDXGBM-UHFFFAOYSA-N
• SMILES： C1=C2C(C(NC(C)C)CCC2)=CN1

Additional information on 2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)-

2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)- (CAS No. 2137516-24-4): An Overview of Its Structure, Properties, and Applications

2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)- (CAS No. 2137516-24-4) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structure and potential applications. This compound belongs to the class of isoindoles and is characterized by its tetrahydroisoindole core and an N-substituted isopropyl group. The following overview delves into the chemical structure, physical properties, synthesis methods, and potential applications of this compound.

Chemical Structure and Properties

The chemical structure of 2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)- (CAS No. 2137516-24-4) is defined by its tetrahydroisoindole core with an N-substituted isopropyl group. The tetrahydroisoindole ring system consists of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of the isopropyl group at the nitrogen atom imparts unique chemical and physical properties to the molecule.

The molecular formula of this compound is C₁₀H₁₅N₃, with a molecular weight of approximately 173.23 g/mol. It is a colorless to white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits moderate stability under standard laboratory conditions but may require protection from light and moisture for long-term storage.

Synthesis Methods

The synthesis of 2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)- has been explored through various routes. One common method involves the reaction of an appropriate nitrile or amide with a suitable reagent to form the desired tetrahydroisoindole structure. For example, the reaction of an N-substituted phthalimide with an alkylating agent followed by reduction can yield the target compound.

A detailed synthetic route might involve the following steps:

• N-Alkylation: Reaction of phthalimide with an alkylating agent such as isopropyl bromide in the presence of a base like potassium carbonate.
• Cyclization: Treatment of the N-substituted phthalimide with a reducing agent like sodium borohydride to form the tetrahydroisoindole ring.
• Amination: Conversion of the resulting tetrahydroisoindole to the amine using hydrazine or another suitable reagent.

This synthetic approach provides a robust method for producing high-purity 2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)-, which can be further characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Potential Applications in Medicinal Chemistry

The unique structure of 2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)- makes it a valuable scaffold for drug discovery and development. Recent studies have highlighted its potential in various therapeutic areas:

• Cancer Research: Isoindoles have been investigated for their antitumor properties. Research has shown that certain isoindole derivatives can inhibit cancer cell proliferation by targeting specific signaling pathways. For example, compounds with a tetrahydroisoindole core have demonstrated activity against breast cancer cells by modulating estrogen receptor signaling.
• Nervous System Disorders: Isoindoles have also been studied for their potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Some isoindole derivatives have shown neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.
• Infectious Diseases: The antimicrobial properties of isoindoles have been explored in the context of bacterial and viral infections. Certain isoindole derivatives have exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.

In addition to these therapeutic applications, isoindoles like 2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)- are also used as intermediates in the synthesis of more complex molecules with diverse biological activities. Their structural versatility allows for easy modification through functional group manipulation, making them attractive building blocks for combinatorial chemistry approaches.

Clinical Trials and Future Directions

The clinical development of compounds derived from isoindoles is an active area of research. Several isoindole-based drugs are currently in various stages of clinical trials for different indications. For instance, a tetrahydroisoindole derivative has shown promising results in phase II clinical trials for treating advanced solid tumors by targeting specific kinases involved in cancer progression.

Further research is needed to fully understand the pharmacological properties and mechanisms of action of compounds like 2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)-. Ongoing studies aim to optimize their bioavailability and reduce potential side effects through structural modifications and formulation strategies.

In conclusion, 2H-Isoindol-4-amine, 4,5,6,7-tetrahydro-N-(1-methylethyl)- (CAS No. 2137516-24-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent or intermediate in drug discovery efforts.